Cas no 130716-87-9 (1-Butanamine, N-butylidene-, (E)-)

• Product Name: 1-Butanamine, N-butylidene-, (E)-
• CAS No: 130716-87-9
• MF: C₈H₁₇N
• MW: 127.22728228569
• CID: 3706040
• PubChem ID: 94840
• Update Time: 2025-04-22

1-Butanamine, N-butylidene-, (E)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-butylidene-, (E)-
• 1-Butanamine, N-butylidene-, [N(E)]-
• N-[(E)-Butylidene]-1-butanamine #
• 4853-56-9
• N-butylidenebutan-1-amine
• 1-Butanamine, N-butylidene-
• N-Butylidenebutylamine
• G40435
• UNII-ZFZ8268TMG
• NSC4788
• N-Butyl-1-butanimine
• N-BUTYLIDENE-1-BUTYLAMINE
• ZFZ8268TMG
• butyl(butylidene)amine
• Butylamine, N-butylidene-
• DTXSID3063625
• Butylamine, N-butylidene-(8CI)
• SCHEMBL6658330
• DTXCID0040628
• EINECS 225-447-0
• NSC-4788
• NS00045098
• DB-321028
• N-[butylidene]butan-1-amine
• SCHEMBL14895229
• 225-447-0
• N-Butylidene-1-butanamine
• N-butylbutan-1-imine
• EN300-96713
• NSC 4788
• butylidene-butylamine
• 130716-87-9

• Inchi： 1S/C8H17N/c1-3-5-7-9-8-6-4-2/h7H,3-6,8H2,1-2H3/b9-7+
• InChI Key： GMYLJUMIAPOWOO-VQHVLOKHSA-N
• SMILES： C(CCC)/N=C/CCC

Computed Properties

• Exact Mass: 127.136099547Da
• Monoisotopic Mass: 127.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 67
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Imines Aldimines